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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Sulfo-Cy5-tetrazine, a water-soluble, far-red
fluorescent dye crucial for advanced biological and biomedical research. Its exceptional
properties make it an ideal candidate for precise biomolecular labeling and high-contrast
imaging.

Core Properties of Sulfo-Cy5-Tetrazine and its
Derivatives

Sulfo-Cy5-tetrazine is a derivative of the popular cyanine dye, Cy5, modified with a tetrazine
moiety. This modification allows for its use in bioorthogonal chemistry, specifically in the
inverse-electron-demand Diels-Alder (iEDDA) cycloaddition reaction with trans-cyclooctene
(TCO) tagged molecules. The "sulfo" prefix indicates the presence of sulfonate groups, which
enhance its water solubility, a critical feature for biological applications in aqueous
environments.[1][2] This increased hydrophilicity also minimizes non-specific binding to
biomolecules.[3]
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The spectral characteristics of Sulfo-Cy5-tetrazine and its related compounds are summarized
below. These properties, including a high molar extinction coefficient and good quantum yield,
contribute to its bright fluorescence emission.[2][3]
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Property

Sulfo-Cy5-
tetrazine

sulfo-Cyanineb
tetrazine

Sulfo-Cy5.5
tetrazine

Notes

Excitation

Maximum (Aex)

~646 - 649 nm[1]
[41[5]

646 nm[6]

673 nm[3]

Ideally suited for
excitation with
633 nm or 647

nm laser lines.[5]

Emission

Maximum (Aem)

~662 - 671 nm[1]
[41[5]

662 nm[6]

691 nm[3]

Far-red emission
minimizes
autofluorescence
from biological

samples.[7]

Molar Extinction

Coefficient (g)

250,000
cm~tM~1[4][5]

271,000
cm~M~6]

211,000
cm~M~[3]

A high extinction
coefficient
contributes to the
brightness of the
fluorophore.[3]

Fluorescence

Quantum Yield

(®)

0.28[6]

0.21[3]

Data Not

Available

Represents the
efficiency of
converting
absorbed light
into emitted light.

Stokes Shift

~16 nm[1]

16 nm

18 nm

The difference
between the
excitation and
emission

maxima.

Molecular Weight

~920.1 g/mol [4]

864.09 g/mol [6]

Data Not

Available

Varies slightly
based on the
specific salt form

and counter-ions.

Solubility

Good in water,
DMSO, DMF[4]

[6]

Good in water,
DMF, DMSOI[6]

High aqueous
solubility[3]

Sulfonate groups
enhance water
solubility.[1]
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Bioorthogonal Labeling via iEDDA Click Chemistry

Sulfo-Cy5-tetrazine is a key reagent in "click chemistry," a class of reactions that are rapid,
specific, and high-yielding. It participates in an inverse-electron-demand Diels-Alder (IiEDDA)
reaction with molecules containing a strained alkene, most commonly trans-cyclooctene (TCO).
[8][9] This reaction is exceptionally fast and can be performed under physiological conditions
without the need for a copper catalyst, making it ideal for live-cell imaging.[5]

IEDDA reaction between Sulfo-Cy5-tetrazine and a TCO-modified biomolecule.

Experimental Protocols

The following are generalized protocols for common applications of Sulfo-Cy5-tetrazine.
Optimal conditions may vary depending on the specific cell type, biomolecule, and
experimental setup.

Protocol 1: Labeling of Proteins/Antibodies with a TCO-
NHS Ester

This protocol describes the initial step of modifying a protein or antibody with a TCO group,
preparing it for subsequent reaction with Sulfo-Cy5-tetrazine.

Materials:

Protein/antibody solution in a suitable buffer (e.g., PBS, pH 7.4)

TCO-NHS ester

Anhydrous DMSO or DMF

Desalting column

Quenching buffer (e.g., 1 M Tris-HCI, pH 8.0)

Procedure:

o Prepare the TCO-NHS Ester Stock Solution: Dissolve the TCO-NHS ester in anhydrous
DMSO or DMF to a concentration of 10-20 mM.
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Prepare the Protein/Antibody Solution: Adjust the concentration of the protein/antibody in the
reaction buffer. Ensure the buffer is amine-free (e.g., no Tris).

Reaction: Add the TCO-NHS ester stock solution to the protein/antibody solution. The molar
ratio of TCO-NHS ester to protein will need to be optimized but is typically in the range of 5-
20 fold molar excess.

Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature with gentle
mixing.[10]

Quenching (Optional): To stop the reaction, add the quenching buffer to a final concentration
of 50-100 mM and incubate for 5-10 minutes at room temperature.[10]

Purification: Remove the excess, unreacted TCO-NHS ester using a desalting column
equilibrated with the desired storage buffer (e.g., PBS).[10]

Protocol 2: Live-Cell Imaging using a Pre-targeting
Strategy

This protocol outlines a two-step approach for imaging a specific cellular target. ATCO-

modified targeting molecule (e.g., an antibody) is first introduced, followed by the addition of

Sulfo-Cy5-tetrazine for visualization.[10]

Materials:

Live cells cultured on glass-bottom dishes suitable for microscopy

TCO-functionalized targeting molecule (e.g., antibody)

Sulfo-Cy5-tetrazine

Imaging medium (e.g., phenol red-free cell culture medium)

Procedure:

Cell Preparation: Culture cells to the desired confluency on glass-bottom dishes.
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Primary Labeling: Incubate the cells with the TCO-functionalized targeting molecule in
imaging medium for a duration and at a concentration optimized for the specific target.

Washing: Gently wash the cells two to three times with fresh imaging medium to remove any
unbound TCO-functionalized molecule.

Secondary Labeling: Prepare a staining solution of Sulfo-Cy5-tetrazine in imaging medium
at a final concentration of 1-5 uM.[10] Add the staining solution to the cells.

Image Acquisition: Immediately begin imaging the cells using a fluorescence microscope
equipped with appropriate filters for Cy5 (e.g., 640 nm excitation and a 670/30 nm bandpass
filter).[10] The signal should develop rapidly. Time-lapse imaging can be performed to
monitor the labeling process in real-time.[10]

Start: Culture Cells

Incubate with TCO-modified
Targeting Molecule

Wash to Remove
Unbound TCO-Molecule

Add Sulfo-Cy5-tetrazine
Staining Solution

Fluorescence Microscopy
(Cy5 Channel)

Image Analysis
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Workflow for live-cell imaging using a pre-targeting strategy with Sulfo-Cy5-tetrazine.

Applications in Research and Development

The unique properties of Sulfo-Cy5-tetrazine make it a versatile tool for a wide range of
applications:

o Fluorescence Microscopy: Its far-red emission is ideal for high-contrast imaging of cellular
structures with minimal background interference from cellular autofluorescence.[1][7]

e Super-Resolution Microscopy: The photostability and blinking properties of Cy5 dyes in the
presence of thiols make them suitable for techniques like dSTORM (direct stochastic optical
reconstruction microscopy).[7][11]

o Flow Cytometry: The bright and distinct signal of Sulfo-Cy5 allows for precise cell sorting and
analysis.[1]

 In Vivo Imaging: The use of far-red light allows for deeper tissue penetration, making it
suitable for small animal imaging with low background signal.[1]

e Bioconjugation: It can be used to efficiently label a wide variety of biomolecules, including
proteins, antibodies, and nucleic acids, for use in various assays.[1]

In conclusion, Sulfo-Cy5-tetrazine is a powerful and versatile fluorescent probe that is
indispensable for modern biological and biomedical research. Its water solubility, high
brightness, and bioorthogonal reactivity provide researchers with a robust tool for a wide array
of applications, from fundamental cell biology to the development of new diagnostic and
therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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